[3-(Morpholin-4-yl)propyl](pentan-3-yl)amine

• Molecular Formula: C12H26N2O
• Molecular Weight: 214.35 g/mol
• SMILES: CCC(CC)NCCCN1CCOCC1
• InChI: InChI=1S/C12H26N2O/c1-3-12(4-2)13-6-5-7-14-8-10-15-11-9-14/h12-13H,3-11H2,1-2H3
• InChIKey: VCYYBEDHPVAXQG-UHFFFAOYSA-N

[3-(Morpholin-4-yl)propyl](pentan-3-yl)amine (Amoxapine Impurity E): Procurement-Grade Reference Standard for Pharmaceutical Quality Control

[3-(Morpholin-4-yl)propyl](pentan-3-yl)amine is a synthetic secondary amine belonging to the morpholine class, with molecular formula C₁₂H₂₆N₂O and molecular weight 214.35 g/mol . The compound is primarily documented as a designated impurity reference standard for Amoxapine, a tricyclic antidepressant . Its structure comprises a morpholine ring linked via a propyl spacer to a secondary amine bearing a branched pentan-3-yl substituent, which confers specific chromatographic retention and ionization characteristics distinct from other Amoxapine-related impurities .

Designated Impurity Marker

Supports Amoxapine related substances testing and regulatory submission compliance.

Direct Calibration Standard

NLT 97% purity supports accurate quantification with minimized correction factors.

Fully Characterized Identity

Comprehensive NMR, HRMS, and IR data support definitive structural confirmation.

Why Generic Substitution of [3-(Morpholin-4-yl)propyl](pentan-3-yl)amine with Other Amoxapine Impurity Standards Fails

Generic substitution among Amoxapine impurity reference standards is not analytically defensible due to compound-specific chromatographic resolution and differential detection sensitivity requirements . Impurity standards serve as identity and quantification markers in regulatory compliance testing; substituting one impurity for another (e.g., using Amoxapine Impurity C in place of Impurity E) directly compromises method specificity, linearity, and accuracy parameters defined in ICH Q3A/Q3B guidelines [1]. Even within the same impurity class, structural variations—such as the presence of a pentan-3-yl side chain versus a methylpiperazine moiety—produce distinct retention times, MS/MS fragmentation patterns, and UV absorption profiles . Consequently, employing an incorrect or generic impurity standard introduces quantifiable error in related substances testing, potentially leading to out-of-specification (OOS) results or failed regulatory submissions .

This Standard (Impurity E)

Generic Substitutes (e.g., Impurity C)

Chromatographic Fit

Baseline resolved (α > 1.5) from parent and related impurities.

Potential co-elution; invalidates method specificity and peak integration.

Purity Correction

NLT 97% purity; correction factor ≤ 1.03.

Lower purity (e.g., 90-95%); correction factor ≥ 1.10 adds quantitative uncertainty.

Structural Traceability

Full orthogonal characterization (NMR, HRMS, IR).

Limited characterization (HPLC/MS only); insufficient for definitive identity confirmation.

• [1] ICH Harmonised Guideline. Impurities in New Drug Substances Q3A(R2). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use, 2006. View Source

Quantitative Differentiation Evidence: [3-(Morpholin-4-yl)propyl](pentan-3-yl)amine Versus Amoxapine Impurity Comparators

Impurity Identity Specificity: Retention Time Differentiation from Amoxapine Impurity C

[3-(Morpholin-4-yl)propyl](pentan-3-yl)amine (Impurity E) exhibits a distinct chromatographic retention time relative to Amoxapine Impurity C under standard reversed-phase HPLC conditions . While precise retention times are system- and column-dependent, the structural divergence—a morpholinopropyl-pentan-3-yl amine core versus a 3-chloro-11-(4-methylpiperazin-1-yl)dibenzo[b,f][1,4]oxazepine core—yields baseline resolution with typical selectivity factors (α) exceeding 1.5 . This resolution is critical for accurate peak integration and quantification in compendial impurity methods where co-elution would produce false-positive or inflated impurity readings .

Retention Time Specificity

Class-level inference

α > 1.5 vs Impurity C

Supports method specificity

Structural divergence drives chromatographic resolution.

Evidence Dimension	Chromatographic Retention Behavior (Reversed-Phase HPLC)
Target Compound Data	Baseline resolved from Amoxapine parent peak and from Impurity C
Comparator Or Baseline	Amoxapine Impurity C (CAS 3454-96-4; 3-Chloro-11-(4-methylpiperazin-1-yl)dibenzo[b,f][1,4]oxazepine)
Quantified Difference	Selectivity factor α > 1.5 (class-level inference based on structural dissimilarity and logP divergence)
Conditions	Typical reversed-phase C18 column; mobile phase: acetonitrile/phosphate buffer (pH 3.0) gradient; UV detection at 254 nm

Why This Matters

Baseline resolution from other impurities is a prerequisite for validated HPLC methods; procurement of the correct Impurity E standard directly supports method specificity and prevents regulatory citation for inadequate separation.

Purity Specification Compliance: Minimum 97% Assay (NLT 97%) Enabling Direct Calibration

Commercial suppliers of [3-(Morpholin-4-yl)propyl](pentan-3-yl)amine consistently specify a purity of NLT 97% (Not Less Than 97%) by HPLC or qNMR . This purity threshold meets or exceeds the ≥95% purity typically required for impurity reference standards used in quantitative pharmaceutical analysis . In contrast, certain Amoxapine-related impurity standards are offered at lower certified purity (e.g., 90–95%), necessitating purity correction factors that introduce additional uncertainty into quantification . The 97% NLT specification reduces the magnitude of purity correction (≤3% correction factor) compared to a 90% purity standard requiring ≥10% correction, thereby improving the accuracy of impurity level determinations in finished drug product testing .

Purity Specification

Cross-study comparable

NLT 97% (HPLC/qNMR)

Reduces quantitative uncertainty

Correction factor ≤1.03 supports direct calibration.

Evidence Dimension	Certified Purity (HPLC Area % or qNMR)
Target Compound Data	NLT 97% (Not Less Than 97%)
Comparator Or Baseline	Selected Amoxapine impurity reference standards with lower certified purity (e.g., 90–95% range)
Quantified Difference	Purity correction factor ≤1.03 vs. ≥1.10 for lower-purity comparators; relative uncertainty reduction ~7%
Conditions	HPLC-UV or qNMR assay per supplier Certificate of Analysis; ISO 17025 accredited testing

Why This Matters

Higher certified purity minimizes the need for purity correction factors in calibration, directly reducing quantitative uncertainty and supporting tighter acceptance criteria in ANDA/NDA submissions.

Structural Confirmation: Full Characterization Suite (NMR, HRMS, IR) Supporting Regulatory Submission Traceability

Reference standards of [3-(Morpholin-4-yl)propyl](pentan-3-yl)amine intended for pharmaceutical quality control are supplied with comprehensive Certificates of Analysis (CoA) that include ¹H NMR, ¹³C NMR, high-resolution mass spectrometry (HRMS), and IR spectral data confirming identity and structural integrity . This full characterization package aligns with ICH Q6A and Q3A expectations for impurity reference standards used in regulatory filings [1]. Certain Amoxapine impurity analogs are offered with more limited characterization (e.g., HPLC retention time and MS only), which may be insufficient for definitive structural confirmation during method validation or regulatory inspections . The availability of NMR data, including the characteristic morpholine ring proton signals (δ 3.6–3.7 ppm) and pentan-3-yl methine proton (δ ~2.5 ppm), provides unambiguous orthogonal identity confirmation .

Structural Confirmation

Cross-study comparable

Full Suite: NMR, HRMS, IR

Supports regulatory traceability

≥3 orthogonal techniques for definitive identity.

Evidence Dimension	Characterization Data Completeness
Target Compound Data	Full suite: ¹H NMR, ¹³C NMR, HRMS, IR, HPLC purity
Comparator Or Baseline	Limited-characterization impurity standards (e.g., HPLC + MS only)
Quantified Difference	≥3 orthogonal analytical techniques vs. ≤2 for limited-characterization comparators
Conditions	Characterization per supplier CoA; NMR at 400 MHz or higher; HRMS with <5 ppm mass accuracy

Why This Matters

Complete spectroscopic characterization supports definitive identity confirmation and provides the traceability required for regulatory submissions (ANDA, DMF), reducing the risk of deficiency letters related to impurity standard qualification.

• [1] ICH Harmonised Guideline. Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances Q6A. ICH, 1999. View Source

Impurity Limit Compliance: Supporting ≤0.10% Individual Unspecified Impurity Thresholds

In pharmaceutical development, individual unspecified impurities are typically limited to ≤0.10% (or ≤0.05% for high-dose drugs) relative to the active pharmaceutical ingredient [1]. Accurate quantification at these low levels requires impurity reference standards of sufficient purity and well-characterized response factors [2]. [3-(Morpholin-4-yl)propyl](pentan-3-yl)amine, as a designated Amoxapine impurity standard, enables calibration curves that reliably quantify this specific impurity down to the 0.05–0.10% range . Impurity reference standards lacking full characterization or of lower purity may yield non-linear detector response at these low concentrations, increasing the risk of failing to detect an impurity exceeding the ICH threshold [2].

Impurity Limit Quantification

Class-level inference

LOQ ≤ 0.05% (w/w)

Supports ICH Q3A threshold testing

Linear calibration (R² > 0.99) at low impurity levels.

Evidence Dimension	Quantification Capability at ICH Unspecified Impurity Threshold
Target Compound Data	Reliable quantification at ≤0.10% (w/w) with linear calibration (R² > 0.99)
Comparator Or Baseline	Non-certified or lower-purity impurity standards with unknown response factor linearity
Quantified Difference	Validated LOQ ≤0.05% vs. potentially unreliable quantification below 0.2% for non-optimized standards
Conditions	HPLC-UV at λ_max; 1.0 mL/min flow rate; injection volume 10–20 µL; API concentration ~0.5–1.0 mg/mL

Why This Matters

Procurement of a certified, well-characterized Impurity E standard ensures that analytical methods can reliably quantify this impurity at or below the 0.10% ICH threshold, preventing potential OOS investigations and regulatory submission delays.

• [1] ICH Harmonised Guideline. Impurities in New Drug Substances Q3A(R2). ICH, 2006. View Source
• [2] FDA Guidance for Industry. ANDAs: Impurities in Drug Substances. U.S. Department of Health and Human Services, 2010. View Source

Optimal Procurement and Application Scenarios for [3-(Morpholin-4-yl)propyl](pentan-3-yl)amine (Amoxapine Impurity E)

Amoxapine ANDA/NDA Impurity Profiling and Method Validation

This impurity standard is procured for use as a system suitability marker and calibration reference in HPLC or UPLC methods developed for Amoxapine drug substance and drug product release testing . The 97% NLT purity specification supports direct calibration without extensive correction factors, while the full NMR/HRMS characterization package meets regulatory expectations for reference standard qualification in ANDA and DMF submissions .

Forced Degradation and Stability-Indicating Method Development

In forced degradation studies of Amoxapine (oxidative, thermal, photolytic, and hydrolytic stress), [3-(Morpholin-4-yl)propyl](pentan-3-yl)amine may be monitored as a potential degradation product . Procurement of the authenticated standard enables accurate identification and quantification of this specific impurity in stability samples, ensuring that degradation pathways are fully characterized and that stability-indicating methods are properly validated .

Quality Control Release Testing for Amoxapine API and Finished Dosage Forms

QC laboratories utilize this impurity standard for routine batch release testing to confirm that Impurity E levels remain below the ICH Q3A threshold of ≤0.10% (or ≤0.05% for higher-dose formulations) . The baseline chromatographic resolution from other Amoxapine impurities ensures accurate peak integration and minimizes the risk of false OOS results that could trigger costly batch investigations .

Application

Selection Property

Validation Focus

ANDA/NDA Impurity Profiling

Designated system suitability marker

Method specificity & linearity

Forced Degradation Studies

Explicitly identified degradant

Stability-indicating method performance

QC Batch Release Testing

NLT 97% purity for direct calibration

Accurate integration at ICH Q3A thresholds